Cas no 1075215-73-4 (2-Amino-4-chloro-6-morpholinopyridine)

• Product Name: 2-Amino-4-chloro-6-morpholinopyridine
• CAS No: 1075215-73-4
• MF: C₉H₁₂ClN₃O
• MW: 213.6641
• MDL: MFCD24624378
• CID: 2143896
• Update Time: 2025-05-26

2-Amino-4-chloro-6-morpholinopyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-morpholin-4-yl-pyridin-2-amine
• 2-Amino-4-chloro-6-morpholinopyridine
• 4-chloro-6-morpholinopyridin-2-amine
• SHZJIAVOOLFOFD-UHFFFAOYSA-N
• 4-chloro-6-morpholino-pyridin-2-amine
• SY034318

• MDL： MFCD24624378
• Inchi： 1S/C9H12ClN3O/c10-7-5-8(11)12-9(6-7)13-1-3-14-4-2-13/h5-6H,1-4H2,(H2,11,12)
• InChI Key： SHZJIAVOOLFOFD-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(N([H])[H])=NC(=C1[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 51.4

Additional information on 2-Amino-4-chloro-6-morpholinopyridine

Recent Advances in the Study of 2-Amino-4-chloro-6-morpholinopyridine (CAS: 1075215-73-4)

2-Amino-4-chloro-6-morpholinopyridine (CAS: 1075215-73-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and cancer therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its therapeutic potential and the challenges associated with its use.

The compound has been identified as a key intermediate in the synthesis of various kinase inhibitors, which are crucial in the treatment of cancers and other proliferative diseases. Its unique structural features, including the morpholine ring and chloro-substituted pyridine core, contribute to its ability to interact with specific kinase domains. Recent research has demonstrated its efficacy in inhibiting certain kinases involved in signal transduction pathways that are often dysregulated in cancer cells.

One of the most notable studies published in the past year explored the compound's role in the development of novel PI3K inhibitors. The PI3K/AKT/mTOR pathway is a critical signaling cascade in cancer progression, and inhibitors targeting this pathway have shown promise in preclinical and clinical trials. Researchers synthesized a series of derivatives based on 2-Amino-4-chloro-6-morpholinopyridine and evaluated their inhibitory activity against PI3K isoforms. The results indicated that certain derivatives exhibited potent and selective inhibition, with IC50 values in the nanomolar range.

Another study investigated the compound's potential as a building block for the synthesis of dual-specificity tyrosine phosphorylation-regulated kinase (DYRK) inhibitors. DYRKs are involved in various cellular processes, including cell cycle regulation and neuronal development, and their dysregulation has been linked to neurodegenerative diseases such as Alzheimer's. The study reported that derivatives of 2-Amino-4-chloro-6-morpholinopyridine showed significant inhibitory activity against DYRK1A, suggesting their potential as therapeutic agents for neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 2-Amino-4-chloro-6-morpholinopyridine-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed to ensure the compound's efficacy and safety in clinical settings. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. For instance, researchers have explored the use of prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic profile.

In conclusion, 2-Amino-4-chloro-6-morpholinopyridine (CAS: 1075215-73-4) represents a valuable scaffold in the design of kinase inhibitors with potential applications in cancer and neurodegenerative diseases. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. The compound's versatility and efficacy make it a promising candidate for future drug development efforts, provided that the current challenges can be overcome.